Cas no 6208-91-9 (2-Dodecenoic acid, methyl ester, (2E)-)

• Product Name: 2-Dodecenoic acid, methyl ester, (2E)-
• CAS No: 6208-91-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 956121
• PubChem ID: 637723
• Update Time: 2025-04-19

2-Dodecenoic acid, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenoic acid, methyl ester, (2E)-
• 6208-91-9
• DTXSID301020139
• Methyl (E)-2-dodecenoate
• methyl dodecenoate
• METHYL (2E)-DODEC-2-ENOATE
• SCHEMBL6034439
• LMFA07010931
• 2-Dodecenoic acid,methyl ester,(2E)-
• SCHEMBL10481278
• methyl (E)-dodec-2-enoate
• CHEBI:171799
• YWSDDOFJTUOVMX-VAWYXSNFSA-N

• Inchi： 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-11-12-13(14)15-2/h11-12H,3-10H2,1-2H3/b12-11+
• InChI Key： YWSDDOFJTUOVMX-VAWYXSNFSA-N
• SMILES： CCCCCCCCC/C=C/C(OC)=O

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters